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Compound of Interest

Compound Name: H-Lys-Ala-AMC
Cat. No.: B13786667
Get Quote
\ J

Executive Summary

H-Lys-Ala-AMC (7-Amino-4-methylcoumarin) is a highly sensitive fluorogenic substrate
primarily utilized for the kinetic characterization of Dipeptidyl Peptidase Il (DPP-II/DPP7) and
specific aminopeptidases. While the lyophilized powder is robust, the reconstituted substrate is
susceptible to spontaneous hydrolysis, photobleaching, and moisture-induced degradation.

This guide moves beyond basic manufacturer instructions to provide a field-proven protocol for
maximizing signal-to-noise ratios. Critical to this workflow is the use of anhydrous DMSO for
stock preparation and the strict avoidance of aqueous storage, which is particularly detrimental
due to the pH-sensitivity of the AMC leaving group.

Chemical Profile & Mechanism[1]
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Property Specification

H-Lys-Ala-7-Amino-4-methylcoumarin (usually
HCI or 2HCI salt)

Chemical Name

Dipeptidyl Peptidase Il (DPP-II),

Target Enzymes _ _
Aminopeptidase B

Molecular Weight ~447.35 Da (2HCI salt) / ~374.4 Da (Free base)
Excitation / Emission /

Solubility Soluble in Water, DMSO, Methanol

pKa (AMC group) ~7.8 (Fluorescence is pH dependent)

Mechanism of Action

The substrate consists of the dipeptide Lys-Ala coupled to the fluorophore AMC via an amide
bond. In its conjugated state, the AMC group is quenched. Upon enzymatic cleavage by DPP-II
(which prefers acidic pH ~5.5), the amide bond is broken, releasing free AMC.

Critical Insight: Free AMC fluorescence is pH-dependent. While DPP-Il assays are often run at
acidic pH (4.5-5.5), the fluorescence signal is maximal at basic pH (>8.0). Therefore, endpoint
assays often require a "stop solution" (e.g., Sodium Acetate or Tris, pH 9-10) to maximize
sensitivity.

Reconstitution & Storage Protocol
A. Solvent Selection: The Case for DMSO

While H-Lys-Ala-AMC is water-soluble, never store stock solutions in agueous buffers.

o Water: Promotes spontaneous hydrolysis of the amide bond, leading to high background
fluorescence (

) over time.
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o DMSO (Anhydrous): The preferred solvent.[1] It creates aprotic conditions that stabilize the
amide bond and prevent microbial growth.

B. Preparation of 10 mM Stock Solution

Materials:

e H-Lys-Ala-AMC (Lyophilized)

e Anhydrous DMSO (Sigma-Aldrich or equivalent, >99.9%, stored over molecular sieves)
o Amber microcentrifuge tubes (Light protection is mandatory)

Protocol:

Equilibration: Allow the lyophilized vial to warm to Room Temperature (RT) for 20 minutes
before opening. This prevents condensation from forming inside the cold vial.

» Calculation: Calculate the volume of DMSO required for a 10 mM stock.
o Example: For 5 mg of substrate (MW ~447.35 g/mol ):

o Dissolution: Add the calculated volume of Anhydrous DMSO. Vortex vigorously for 30
seconds.

o Note: If the solution is cloudy, sonicate in a water bath for 2 minutes.
 Aliquot: Dispense into single-use aliquots (e.g., 20-50
L) in amber tubes. Do not create large aliquots (>200

L) to avoid freeze-thaw cycles.

C. Storage Conditions
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State Temperature Stability Notes
Lyophilized -20°C > 2 Years Keep desiccated.
Protect from light.
Stock (DMSO) -20°C or -80°C 6 Months Avoid freeze-thaw (>3
cycles).
Prepare fresh in assay
Working Soln. 4°C/Ice < 4 Hours buffer. Discard after

use.

Visual Workflows

Workflow 1: Reconstitution & Storage Logic
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Caption: Optimized workflow for H-Lys-Ala-AMC reconstitution to minimize hydrolysis and light
exposure.

Workflow 2: Assay Reaction & pH Dependency
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Caption: Kinetic pathway showing enzymatic cleavage vs. spontaneous hydrolysis and the role
of pH in signal detection.

Quality Control: The "Background Check"
Before running valuable samples, validate the integrity of your reconstituted substrate.
e Prepare a Blank: Mix

L of Assay Buffer +
L of your thawed Substrate Stock (diluted to working concentration).

e Measure: Read Fluorescence (Ex 360 / Em 460).
o Criteria:
o Pass: RFU is comparable to a buffer-only blank (low background).

o Fail: RFU is significantly higher (>3x) than buffer blank. This indicates free AMC is present
due to degradation. Discard the aliquot.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

High Background ( Spontaneous hydrolysis in Remake stock in fresh
stock; Old stock; Aqueous Anhydrous DMSO. Store at

) storage. -80°C.

) Ensure read pH > 8.0 (if
) Incorrect pH for reading; )
Low Signal endpoint). Protect stock from

Photobleaching. light [21[2][4]

) o Dilute stock into warm buffer
o High concentration in aqueous ) ] _
Precipitation while vortexing. Lower working
buffer; Cold buffer.
conc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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